Cas no 62051-24-5 (hexahydro-1H,4H,7H-3a,6a,9a-triaza-9b-phosphaphenalene)

hexahydro-1H,4H,7H-3a,6a,9a-triaza-9b-phosphaphenalene structure
62051-24-5 structure
Product Name:hexahydro-1H,4H,7H-3a,6a,9a-triaza-9b-phosphaphenalene
CAS No:62051-24-5
MF:C9H18N3P
MW:199.233082294464
CID:956062
PubChem ID:333382
Update Time:2025-04-19

hexahydro-1H,4H,7H-3a,6a,9a-triaza-9b-phosphaphenalene Chemical and Physical Properties

Names and Identifiers

    • hexahydro-1H,4H,7H-3a,6a,9a-triaza-9b-phosphaphenalene
    • NSC334066
    • AC1L7D60
    • NSC-334066
    • 1,5,9-triaza- 13-phosphatricyclo[7.3.1.05,13 ]tridecane
    • 1,5,9-triaza-13-phosphatricyclo-[7.3.1.05,13 ]tridecane
    • DTXSID00318697
    • RFRZCWLFAQAHIJ-UHFFFAOYSA-N
    • 62051-24-5
    • Inchi: 1S/C9H18N3P/c1-4-10-6-2-8-12-9-3-7-11(5-1)13(10)12/h1-9H2
    • InChI Key: RFRZCWLFAQAHIJ-UHFFFAOYSA-N
    • SMILES: P12N3CCCN1CCCN2CCC3

Computed Properties

  • Exact Mass: 199.12404
  • Monoisotopic Mass: 199.12383458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 9.7Ų

Experimental Properties

  • PSA: 9.72
  • LogP: 1.14410
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